Cas no 94-13-3 (Propylparaben)

Hydroxypropyl ester, white crystal, has a special smell. It is soluble in organic solvents such as ethanol \ ether \ acetone, and slightly soluble in water. It is mainly used as a bactericidal preservative and bacteriostatic agent in food \ cosmetics \ medicine, and also as a feed preservative< Br>
Propylparaben structure
Propylparaben structure
Propylparaben
94-13-3
C10H12O3
180.200483322144
MFCD00002354
34733
24898712

Propylparaben Properties

Names and Identifiers

    • Propyl 4-hydroxybenzoate
    • 4-HYDROXYBENZOIC ACID N-PROPYL ESTER
    • 4-HYDROXYBENZOIC ACID PROPYL ESTER
    • FEMA 2951
    • NIPASOL PLAIN
    • N-PROPYL 4-HYDROXYBENZOATE
    • N-PROPYL P-HYDROXYBENZOATE
    • P-HYDROXYBENZOIC ACID PROPYL ESTER
    • propyl butex
    • Propyl Chemosept
    • PROPYLIS PARAHYDROXYBENZOAS
    • PROPYLPARABEN
    • PROPYL P-HYDROXYBENZOATE
    • Propyl p-Jnydroxybenzoate
    • 4-hydroxy-benzoicacipropylester
    • Aseptoform P
    • Benzoic acid, 4-hydroxy-, propyl ester
    • Benzoic acid, p-hydroxy-, propyl ester
    • Propyl 4-Hydroxybenzoate [for Biochemical Research]
    • HYDROXYBENZOIC ACID PROPYLESTER, 4-(SH)
    • Propyl 4-​Hydroxybenzoate (Propyl Paraben)
    • Propyl-p-hydroxybenzoate
    • betacidep
    • nipaginp
    • Nipasol
    • NipasolM
    • nipasolp
    • Nipazol
    • n-Propyl-4-hydroxy-benzoate
    • Parabens
    • Paseptol
    • Propagin
    • Propyl parasept
    • solbrolp
    • Propyl paraben
    • Propyl parahydroxybenzoate
    • Betacide P
    • Propylparasept
    • Chemocide pk
    • Chemacide pk
    • Tegosept P
    • Protaben P
    • Propyl aseptoform
    • Nipasol P
    • Nipagin P
    • Solbrol P
    • Paraben
    • p-Hydroxypropyl benzoate
    • Preserval P
    • Betacine P
    • Bonomold OP
    • Nipasol M
    • p-Hy
    • Benzoic acid, p-hydroxy-, propyl ester (6CI, 8CI)
    • 4-Hydroxybenzoic acid propyl ester
    • Mekkings P
    • n-Propylparaben
    • NSC 23515
    • NSC 8511
    • p-Hydroxybenzoic propyl ester
    • Paraben P
    • Paratexin P
    • propyl p-oxybenzoate
    • Pulvis conservans
    • Tegasept P
    • Trisept P
    • Propyl Hydroxybenzoate
    • Propyl 4-hydroxybenzoate standard solution
    • Propyl-paraben
    • AC-34533
    • PEPH
    • DS-3427
    • EPA Pesticide Chemical Code 061203
    • BIDD:ER0229
    • DA-66938
    • STL294815
    • AKOS008948099
    • Propylparaben, Pharmaceutical Secondary Standard; Certified Reference Material
    • Propyl Parahydroxybenzoate 1.0 mg/ml in Methanol
    • 4-Hydroxybenzoic acid-propyl ester 1000 microg/mL in Acetonitrile
    • PROPYL PARABEN [VANDF]
    • P1955
    • MLS006011654
    • NSC8511
    • PROPYLIS HYDROXYBENZOAS [WHO-IP LATIN]
    • CAS-94-13-3
    • MFCD00002354
    • PROPYLPARABEN [USP-RS]
    • N-Propyl p-hydroxybenzoate
    • PROPYLPARABEN [WHO-DD]
    • Z8IX2SC1OH
    • BRN 1103245
    • PROPYL HYDROXYBENZOATE (MART.)
    • PROPYL P-HYDROXYBENZOATE [FHFI]
    • EINECS 202-307-7
    • DTXSID4022527
    • Propyl 4-hydroxybenzoate, p.a., 99.0-100.5%
    • CS-0018518
    • Paratexin p
    • Paraben p
    • NS00002126
    • NCGC00090965-05
    • PROPYLPARABEN [II]
    • Propylparaben [USAN]
    • cid_7175
    • Pulvis conservans (VAN)
    • D01422
    • MLS002222346
    • NSC23515
    • propyl hydroxybenzoate
    • BBL023754
    • A844839
    • 4-10-00-00374 (Beilstein Handbook Reference)
    • Propyl 4-hydroxybenzoate, SAJ first grade, >=98.0%
    • NSC-23515
    • PROPYLPARABEN (II)
    • PROPYLPARABEN [HSDB]
    • HY-N2026
    • InChI=1/C10H12O3/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h3-6,11H,2,7H2,1H
    • PROPYLPARABEN [FCC]
    • Propyl chemsept
    • PROPYL (4-HYDROXYBENZOATE)
    • Propyl 4-hydroxybenzoate, >=99%
    • Q511627
    • Propyl 4-hydroxybenzoate, BioXtra
    • p-Hydroxybenzoic acid n-propyl ester
    • CHEMBL194014
    • Tox21_400012
    • n-propyl-p-hydroxy-benzoate
    • s5405
    • component of Heb-Cort MC (Salt/Mix)
    • MLS002152934
    • PROPYL HYDROXYBENZOATE [WHO-IP]
    • FEMA Number 2951
    • UNII-Z8IX2SC1OH
    • Propylparaben (NF)
    • 94-13-3
    • HMS2268K21
    • Propylis parahydroxybenzoas
    • p-Oxybenzoesaeurepropylester
    • p-Hydroxybenzoic acid, propyl ester
    • (Propyl Paraben)
    • PROPYL PARAHYDROXYBENZOATE [EP IMPURITY]
    • Propyl parahydroxybenzoate (JP17)
    • E216
    • 85403-59-4
    • Lexgard P
    • WLN: QR DVO3
    • SBI-0653917.0001
    • Propyl 4-?Hydroxybenzoate
    • EN300-7419478
    • Propyl 4-hydroxybenzoate, tested according to Ph.Eur.
    • NCGC00090965-03
    • SCHEMBL977
    • Propyl 4-hydroxybenzoate, Vetec(TM) reagent grade, 98%
    • CHEBI:32063
    • Propyl 4-?Hydroxybenzoate(Propyl Paraben)
    • NCGC00090965-06
    • H0219
    • 4-Hydroxybenzoic acid-propyl ester
    • Propyl Parasept
    • PROPYLPARABEN [MI]
    • 1ST2511
    • Propylparaben [USAN:NF]
    • PROPYL PARAHYDROXYBENZOATE [JAN]
    • NCGC00090965-01
    • BRD-K60783397-001-09-5
    • Propyl parahydroxybenzoate (TN)
    • Propylparaben, United States Pharmacopeia (USP) Reference Standard
    • METHYL PARAHYDROXYBENZOATE IMPURITY C [EP IMPURITY]
    • NSC-8511
    • Propyl parahydroxybenzoate, European Pharmacopoeia (EP) Reference Standard
    • DTXCID602527
    • Propylester kyseliny p-hydroxybenzoove [Czech]
    • CCG-266432
    • Propyl-4-Hydroxybenzoate,(S)
    • PROPYL PARAHYDROXYBENZOATE [EP MONOGRAPH]
    • 36M
    • 4-Hydroxybenzoic acid propylester
    • propyl para-hydroxybenzoate
    • 4-Hydroxybenzoic acid, n-propyl ester
    • Q-201635
    • NCGC00090965-02
    • DB14177
    • Propylester kyseliny p-hydroxybenzoove
    • NCGC00090965-07
    • NCGC00090965-04
    • Propyl Parahydroxybenzoate 0.01 mg/ml in Methanol
    • BDBM70190
    • HSDB 203
    • METHYL PARAHYDROXYBENZOATE IMPURITY C (EP IMPURITY)
    • N-Propylparaben
    • Propylis hydroxybenzoas
    • SMR000112070
    • 4-Hydroxybenzoic acid-propyl ester D7 (propyl D7)
    • PROPYLPARABEN [VANDF]
    • propyl 4-oxidanylbenzoate
    • p-Oxybenzoesaurepropylester [German]
    • Bayer D 206
    • PROPYL HYDROXYBENZOATE [MART.]
    • PROPYLPARABEN (USP-RS)
    • Caswell No. 714
    • FEMA No. 2951
    • Propylparaben e216
    • p-Oxybenzoesaurepropylester
    • PROPYL PARAHYDROXYBENZOATE (EP IMPURITY)
    • PROPYL PARAHYDROXYBENZOATE (EP MONOGRAPH)
    • AI3-01341
    • EC 202-307-7
    • n-propyl paraben
    • n-PROPYL-p-HYDROXYBENZOATE
    • 4-Hydroxybenzoic acid, propyl ester
    • Chemoside PK
    • Propyl parahydroxybenzoate;Propyl 4-hydroxybenzoate
    • Propylparaben, certified reference material, TraceCERT(R)
    • USEPA/OPP Pesticide Code: 061203
    • Propyl-4-hydroxybenzoate
    • Propylparaben, USAN
    • DB-221787
    • Tox21_111048
    • +Expand
    • MFCD00002354
    • QELSKZZBTMNZEB-UHFFFAOYSA-N
    • 1S/C10H12O3/c1-2-7-13-10(12)8-3-5-9(11)6-4-8/h3-6,11H,2,7H2,1H3
    • O=C(C1C=CC(O)=CC=1)OCCC
    • 1103245

Computed Properties

  • 180.07900
  • 1
  • 3
  • 4
  • 180.078644241 g/mol
  • 13
  • 160
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3
  • 4
  • 0
  • 46.5
  • 180.20

Experimental Properties

  • 1.95900
  • 46.53000
  • 7866
  • 1.5050
  • <0.1 g/100 mL at 12 ºC
  • 294.3°C at 760 mmHg
  • 95-98 °C (lit.)
  • 3.07X10-4 mm Hg at 25 °C (est)
  • 180°(356°F)
  • 2951 | PROPYL P-HYDROXYBENZOATE
  • ethanol: soluble0.1M, clear, colorless
  • White crystals
  • Stable. Incompatible with strong oxidizing agents, strong bases.
  • Very slightly soluble in water, soluble in ethanol, acetone, propylene glycol.
  • 1.0630
  • Index of refraction: 1.5050 at 102 °C/D
  • Odorless or has faint odor

Propylparaben Security Information

Propylparaben Customs Data

  • 2918290000

  • China Customs Code:

    2918290000

    Overview:

    2918290000 Other carboxylic acids and anhydrides containing phenolic groups but not other oxy groups\Acyl halide\Peroxides and peroxyacids and their derivatives.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    HS: 2918290000 other carboxylic acids with phenol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) VAT:17.0% MFN tariff:6.5% General tariff:30.0%

Propylparaben Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0035ZT-25g
Propyl 4-hydroxybenzoate
 94-13-3 99%
25g
 $4.00 2024-04-19
A2B Chem LLC
AB46937-25g
Propyl 4-hydroxybenzoate
 94-13-3 99%
25g
 $4.00 2024-07-18
Aaron
AR003685-25g
Propyl 4-hydroxybenzoate
 94-13-3 99%
25g
 $4.00 2024-07-18
Ambeed
A119942-25g
Propyl 4-hydroxybenzoate
 94-13-3 99%
25g
 $5.0 2024-05-28
Apollo Scientific
OR923454-100g
Propyl 4-hydroxybenzoate
 94-13-3 98%
100g
 £37.00 2024-05-22
Enamine
EN300-7419478-0.05g
propyl 4-hydroxybenzoate
 94-13-3 95%
0.05g
 $19.0 2024-05-24
FUJIFILM
166-26791-50mg
Propyl Parahydroxybenzoate
 94-13-3
50mg
 JPY 5000 2023-09-15
S e l l e c k ZHONG GUO
S5405-25mg
Propylparaben
 94-13-3 99.54%
25mg
 ¥794.69 2023-09-15
TRC
P838285-1g
Propyl 4-​Hydroxybenzoate(Propyl Paraben)
 94-13-3
1g
 $ 155.00 2023-09-06
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
DH5499-100g
Propylparaben
 94-13-3 ≥99%
100g
 ￥85元 2023-09-15

Propylparaben Synthesis

Synthetic Circuit 1

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Toluene ,  Water ;  6 h, 90 - 105 °C; 90 °C → 5 °C
Reference
A novel, highly efficient azeotropic method of esterification of p-hydroxybenzoic acid
Shinde, Narayan D.; Patil, Laxmikant S.; Pawar, Omprakash B., Organic Chemistry: An Indian Journal, 2011, 7(3), 165-167

Synthetic Circuit 2

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Iron chloride (FeCl3) ;  3 h, reflux
Reference
Synthesis of propyl p-hydroxybenzoate with FeCl3·6H2O as a catalyst
Wang, Mingxing; Song, Ximing; Zhang, Shufen; Yang, Jinzong, Huaxue Tongbao, 2002, 65(11),

Synthetic Circuit 3

27739-13-5 27739-13-5
94-13-3 94-13-3
Reaction Conditions
1.1 Reagents: Diphenyl disulfide ,  Sodium Solvents: N-Methyl-2-pyrrolidone
Reference
Diphenyl Disulfide and Sodium in NMP as an Efficient Protocol for in Situ Generation of Thiophenolate Anion: Selective Deprotection of Aryl Alkyl Ethers and Alkyl/Aryl Esters under Nonhydrolytic Conditions
Chakraborti, Asit K.; Nayak, Mrinal K.; Sharma, Lalima, Journal of Organic Chemistry, 2002, 67(6), 1776-1780

Synthetic Circuit 4

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Benzimidazole Solvents: 1-Propanol ;  reflux
Reference
Method for preparing paraben (p-hydroxybenzoate ester) with high yield and purity
, China, , ,

Synthetic Circuit 5

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Choline chloride ,  Methanesulfonic acid Solvents: 1-Propanol ;  80 °C
Reference
Method for preparing paraben esters
, China, , ,

Synthetic Circuit 6

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Palygorskite ([Mg(Al0.5-1Fe0-0.5)]Si4(OH)O10.4H2O) ,  Titania ,  Sulfate Solvents: Cyclohexane ;  4 h, reflux
Reference
Synthesis of propylparaben with solid superacid SO42-/TiO2-attapulgite as catalyst
Qian, Yunhua; Jin, Yeling; Chen, Jing; Hu, Tao; Tan, Liqiang, Shipin Gongye Keji, 2007, 28(11), 189-191

Synthetic Circuit 7

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Titania ,  Sulfate ;  4 h, reflux
Reference
Synthesis of hydroxybenzoic esters with TiO2/SO42- solid acid zeolites as catalyst
Xu, Jing-Shi; Zhou, Guo-Bin; Wang, Hong-Ming; Chen, Hui-Zong, Jiangxi Shifan Daxue Xuebao, 2002, 26(1), 56-59

Synthetic Circuit 8

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Titania ,  Sulfate
Reference
Study on synthesis of nipagin esters with TiO2/SO4-2 solid acids-zeolite as catalyst
Xu, Jingshi; Chen, Huizong, Huaxue Shijie, 2000, 41(12), 641-644

Synthetic Circuit 9

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol ;  36 - 40 h, reflux
Reference
Alkoxycarbonylphenyl 4-alkoxycinnamate liquid crystals with antiparallel packing
Tabassum, Jamila; Aziz, Aftab; Muhammad, Khushi; Tahir, Muhammad Nawaz; Vieira, Andre A. ; et al, Liquid Crystals, 2021, 48(13), 1908-1918

Synthetic Circuit 10

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Titanium tetrachloride ,  Sulfuric acid ,  La3+ (solid superacids)
Reference
Study of rare earth solid superacids for catalytic synthesis of hydroxybenzoic esters
Xu, Jing-shi; Chen, Hui-zong, Jiangxi Shifan Daxue Xuebao, 2000, 24(2), 144-146

Synthetic Circuit 11

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ,  Starch Solvents: 1-Propanol ;  reflux
Reference
Preparation of parabens catalyzed by carbon based solid acids
, China, , ,

Synthetic Circuit 12

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Graphene (oxide) ;  rt → reflux; reflux
Reference
Green preparation of paraben compound using graphene oxide catalyst
, China, , ,

Synthetic Circuit 13

403477-23-6 403477-23-6
94-13-3 94-13-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: N-Methyl-2-pyrrolidone
Reference
A mild and chemoselective method for deprotection of aryl acetates and benzoates under non-hydrolytic conditions
Chakraborti, Asit K.; Sharma, Lalima; Sharma, Upasana, Tetrahedron, 2001, 57(45), 9343-9346

Synthetic Circuit 14

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: L-Proline, compd. with 1-butyl-1H-benzimidazole (1:1) ;  rt → reflux
Reference
Preparation of proline ionic liquid as catalyst for preparation of paraben
, China, , ,

Synthetic Circuit 15

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Molybdate(3-), tetracosa-μ-oxododecaoxo[μ12-[phosphato(3-)-κO:κO:κO:κO′:κO′:κO′:… Solvents: 1-Propanol ;  8 h, rt → reflux
Reference
Benzothiazole-based ionic liquid, preparation method thereof and application thereof in synthesis of paraben and cinnamate
, China, , ,

Synthetic Circuit 16

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 35 min, 98 °C; 2.5 h, 98 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 7 - 8
Reference
Preparation method of propyl p-hydroxybenzoate
, China, , ,

Synthetic Circuit 17

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Titania ,  Titanium tungsten oxide silicate (TiW12O36(SiO4)) Solvents: 1-Propanol ;  5 h, reflux
Reference
Synthesis of Nipagin esters with heteropoly acid as catalyst
Guo, Hong; Xu, Xin-yang; Chen, Shang-dong, Shenyang Huagong Xueyuan Xuebao, 2005, 19(2), 81-83

Synthetic Circuit 18

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Titanium tungsten oxide silicate (TiW12O36(SiO4)) ;  2 h, 85 - 90 °C
1.2 Reagents: Sodium bicarbonate ,  Sodium hydroxide Solvents: Water ;  pH 7 - 8
Reference
Synthesis of p-hydroxybenzoate esters with TiSiW12O40/TiO2
Yang, Shuijin; Liang, Yongguang; Sun, Jutang, Xiyou Jinshu Cailiao Yu Gongcheng, 2003, 32(12), 1033-1036

Synthetic Circuit 19

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: Sulfuric acid ;  5 h, rt → 110 °C
1.2 Reagents: Sodium carbonate Solvents: Water ;  pH 6.0 - 8.5, rt
Reference
Preparation method of paraben
, China, , ,

Synthetic Circuit 20

99-96-7 99-96-7
71-23-8 71-23-8
94-13-3 94-13-3
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid ;  6 h, rt → reflux
1.2 Reagents: Water ;  reflux; reflux → rt
Reference
Preparation method of propylparaben
, China, , ,

Propylparaben Raw materials

Propylparaben Preparation Products

Propylparaben Suppliers

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